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Compound of Interest

Compound Name: Asperaculane B

Cat. No.: B15142886

Yangling, China & Los Angeles, CA - A detailed spectroscopic analysis of Asperaculane B, a
nordaucane sesquiterpenoid isolated from the fungus Aspergillus aculeatus, provides a
comprehensive dataset for researchers in natural product chemistry, mycology, and drug
discovery. This guide presents the nuclear magnetic resonance (NMR), high-resolution
electrospray ionization mass spectrometry (HR-ESIMS), and electronic circular dichroism
(ECD) data for Asperaculane B, alongside the experimental protocols utilized for its
characterization. This information is critical for the identification and potential synthesis of this
bioactive compound.

Asperaculane B was isolated from a fermentation culture of the fungus Aspergillus aculeatus.
[1][2] Its structure and absolute configuration were established through extensive spectroscopic
analysis, including 1D and 2D-NMR experiments, HR-ESIMS, and ECD data, corroborated by
guantum chemical calculations.[1][2]

Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for Asperaculane B.

NMR Spectroscopic Data

The *H and 13C NMR data for Asperaculane B were recorded in Methanol-d4 (da-MeOH) on a
Bruker 600 MHz spectrometer.
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Position 13C (6c, mult.) 'H (6H, mult., J in Hz)
1 45.2, CH 215, m

2 25.9, CH: 1.80, m; 1.65, m
3 32.8, CH: 1.95, m; 1.50, m
4 135.2,C

5 142.1, CH 6.80, brs

7 75.6, CH 4.35,d, 8.4

8 35.1, CH2 2.10,m; .75, m
9 71.9, CH 3.80,t,84

10 48.2,C

11 12.8, CHs 1.78, s

12 29.4, CHs 1.05,d,7.2

13 21.5, CHs 1.18,s

14 172.1,C

HR-ESIMS Data

High-resolution electrospray ionization mass spectrometry (HR-ESIMS) data was acquired to
determine the molecular formula of Asperaculane B.

lon Calculated m/z Found m/z Molecular Formula

[M+H]* 237.1485 237.1484 C14H2103

[M+Na]* 259.1310 259.1302 C14H2003Na
ECD Data

The electronic circular dichroism (ECD) spectrum of Asperaculane B was recorded in
methanol (MeOH).
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Amax (nm) Ag
213 +8.19
323 -0.63

Experimental Protocols

The following section details the methodologies employed for the isolation and characterization
of Asperaculane B.

Fungal Material and Fermentation

The producing fungus, Aspergillus aculeatus, was isolated from a soil sample. For the
production of secondary metabolites, the fungus was cultured in a liquid medium containing
glucose, peptone, and yeast extract. The fermentation was carried out in flasks on a rotary
shaker at 28 °C for 10 days.

Extraction and Isolation

The fungal culture was filtered to separate the mycelium from the broth. The broth was
extracted with ethyl acetate, and the mycelial mass was extracted with a mixture of chloroform
and methanol. The resulting crude extracts were combined and subjected to a series of
chromatographic techniques, including silica gel column chromatography and preparative high-
performance liquid chromatography (HPLC), to yield pure Asperaculane B.

Spectroscopic Analysis

 NMR Spectroscopy: tH and 3C NMR spectra, along with 2D NMR experiments (COSY,
HSQC, HMBC), were recorded on a Bruker 600 MHz spectrometer with tetramethylsilane
(TMS) as the internal standard.

o HR-ESIMS: High-resolution mass spectra were obtained using an Agilent 6210 TOF mass
spectrometer with an electrospray ionization source.

o ECD Spectroscopy: The ECD spectrum was measured on a Jasco J-810 spectropolarimeter
in a methanol solution.
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Logical Workflow for Structure Elucidation

The following diagram illustrates the logical workflow followed for the structure elucidation of
Asperaculane B.
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Caption: Workflow for the isolation and structure elucidation of Asperaculane B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15142886?utm_src=pdf-body-img
https://www.benchchem.com/product/b15142886?utm_src=pdf-body
https://www.benchchem.com/product/b15142886?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272214/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272214/
https://pubmed.ncbi.nlm.nih.gov/25547729/
https://pubmed.ncbi.nlm.nih.gov/25547729/
https://www.benchchem.com/product/b15142886#spectroscopic-data-nmr-hr-esims-ecd-of-asperaculane-b
https://www.benchchem.com/product/b15142886#spectroscopic-data-nmr-hr-esims-ecd-of-asperaculane-b
https://www.benchchem.com/product/b15142886#spectroscopic-data-nmr-hr-esims-ecd-of-asperaculane-b
https://www.benchchem.com/product/b15142886#spectroscopic-data-nmr-hr-esims-ecd-of-asperaculane-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15142886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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